n-Phenylnaphthylamine hydrochloride

• CAS No.: 43072-28-2
• Molecular Formula: C16H14ClN
• Molecular Weight: 255.74 g/mol
• IUPAC Name: N-phenylnaphthalen-1-amine;hydrochloride
• InChI: InChI=1S/C16H13N.ClH/c1-2-9-14(10-3-1)17-16-12-6-8-13-7-4-5-11-15(13)16;/h1-12,17H;1H
• InChI Key: DKBZQPDRQZDSEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC3=CC=CC=C32.Cl

Description

N-Phenylnaphthylamine hydrochloride is a useful research compound. Its molecular formula is C16H14ClN and its molecular weight is 255.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 15 ml round bottom flask was placed N-phenyl-1-naphthylamine (1.41 g, 6.44 mmol) which was distilled at reduced pressure to produce a light purple oil with protruding white crystalline mounds. This suspension was dissolved in ether (50 ml) and cooled in an ice bath. To the cooled solution was added ether (25 ml) saturated with HCl gas to afford a light purple solid which was collected and dried. The purple solid was then dissolved in MeOH (20 ml) with heat and allowed to sit undisturbed to form light pink leaflets of the HCl salt (963 mg, 3.77 mmol, 60%) m.p. 164-167° C.